Cas no 1695845-89-6 (ethyl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate)

• Product Name: ethyl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate
• CAS No: 1695845-89-6
• MF: C₆H₉BrN₄O₂
• MW: 249.065259695053
• CID: 6088385
• PubChem ID: 103098567
• Update Time: 2025-09-28

ethyl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate
• EN300-1108222
• 1695845-89-6

• Inchi： 1S/C6H9BrN4O2/c1-2-13-4(12)3-11-5(7)9-6(8)10-11/h2-3H2,1H3,(H2,8,10)
• InChI Key： HBSKNXXWLRRWHJ-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1CC(=O)OCC

Computed Properties

• Exact Mass: 247.99089g/mol
• Monoisotopic Mass: 247.99089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 83Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives